Cas no 55577-88-3 (Propanoic acid-d3)

Propanoic acid-d3 Properties

Names and Identifiers

• Propanoic-3,3,3-d3 acid(9CI)
• Propionic Acid-d3
• (3,3,3-2H3)propanoic acid
• [3,3,3-2H3]propionic acid
• < 3,3,3-2H3> propionic acid
• < 3,3,3-D3> Propansaeure
• 3,3,3-trideuterio-propionic acid
• 486159_ALDRICH
• Propanoic acid-3,3,3-d3
• propionic acid-3,3,3-d3
• propionic-3,3,3-d3 acid
• Propanoic acid-d3
• 55577-88-3
• DTXSID00440947
• D98684
• (3,3,3-?H?)propanoic acid
• 3,3,3-trideuteriopropanoic acid
• Propionic acid-3,3,3-d3, 99 atom % D
• Propionic Acid (Methyl-D3, 98%)
• PROPIONIC-3,3,3-D3 ACID
• +Expand

• InChIKey： XBDQKXXYIPTUBI-FIBGUPNXSA-N
• Inchi： InChI=1S/C3H6O2/c1-2-3(4)5/h2H2,1H3,(H,4,5)/i1D3
• SMILES： [2H]C([2H])([2H])CC(=O)O

Computed Properties

• Exact Mass: 77.055609668g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 77.055609668g/mol
• Heavy Atom Count: 5
• Complexity: 40.2
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 141 °C(lit.)
• Melting Point: -24--23 °C(lit.)
• Vapor Pressure: 4.2±0.3 mmHg at 25°C
• Flash Point: 54 °C
• Density: 1.033 g/mL at 25 °C